molecular formula C10H10N2O3 B8669074 Methyl 3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate

Methyl 3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate

Cat. No. B8669074
M. Wt: 206.20 g/mol
InChI Key: HTUHAFLQGOFGMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H10N2O3

Molecular Weight

206.20 g/mol

IUPAC Name

methyl 3-pyridin-3-yl-4,5-dihydro-1,2-oxazole-5-carboxylate

InChI

InChI=1S/C10H10N2O3/c1-14-10(13)9-5-8(12-15-9)7-3-2-4-11-6-7/h2-4,6,9H,5H2,1H3

InChI Key

HTUHAFLQGOFGMS-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1CC(=NO1)C2=CN=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

) A solution of N,N-diethylethanamine (0.544 mol) in ethanol (600 ml) was added dropwise to a stirred suspension of N-hydroxy-3-pyridinecarboximidoyl chloride (0.259 mol) and methyl 2-propenoate (1.295 mol) in ethanol (1500 ml) over a period of 1 hour. The reaction mixture was stirred for 1 hour at RT. The reaction mixture was evaporated. The residue was mixed with diethyl ether and filtered. The organic layer was separated, washed three times with water, separated again, dried (MgSO1), filtered and left overnight. Partial crystallization occurred on overnight standing. The crystals were filtered and dried and the filtrate was evaporated, yielding 52.6 g (98%) of (±)-methyl 4,5-dihydro-3-(3-pyridinyl)-5-isoxazolecarboxylate (interm. 1).
Quantity
0.544 mol
Type
reactant
Reaction Step One
Quantity
0.259 mol
Type
reactant
Reaction Step One
Quantity
1.295 mol
Type
reactant
Reaction Step One
Quantity
600 mL
Type
solvent
Reaction Step One
Quantity
1500 mL
Type
solvent
Reaction Step One

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